Cas no 72995-19-8 (1H-Indole, 4-chloro-2,3-dihydro-2-methyl-)

1H-Indole, 4-chloro-2,3-dihydro-2-methyl- structure
72995-19-8 structure
Product Name:1H-Indole, 4-chloro-2,3-dihydro-2-methyl-
CAS No:72995-19-8
MF:C9H10ClN
MW:167.635401248932
CID:543158
PubChem ID:20479678
Update Time:2025-04-19

1H-Indole, 4-chloro-2,3-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 4-chloro-2,3-dihydro-2-methyl-
    • 4-chloro-2-methyl-2,3-dihydro-1H-indole
    • 4-chloro-2-methylindoline
    • YOYCNNJAIOQWMD-UHFFFAOYSA-N
    • 2-methyl-4-chloroindoline
    • SCHEMBL12476744
    • DTXSID30607768
    • 72995-19-8
    • SCHEMBL11170515
    • FT-0702751
    • Inchi: 1S/C9H10ClN/c1-6-5-7-8(10)3-2-4-9(7)11-6/h2-4,6,11H,5H2,1H3
    • InChI Key: YOYCNNJAIOQWMD-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C1CC(C)N2

Computed Properties

  • Exact Mass: 167.0503
  • Monoisotopic Mass: 167.0501770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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